Cas no 2680735-65-1 (tert-butyl 1H,4H,5H,6H,7H,8H-pyrrolo3,2-cazepine-2-carboxylate)

• Product Name: tert-butyl 1H,4H,5H,6H,7H,8H-pyrrolo3,2-cazepine-2-carboxylate
• CAS No: 2680735-65-1
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5647973
• PubChem ID: 165918159
• Update Time: 2025-05-20

tert-butyl 1H,4H,5H,6H,7H,8H-pyrrolo3,2-cazepine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680735-65-1
• tert-butyl 1H,4H,5H,6H,7H,8H-pyrrolo[3,2-c]azepine-2-carboxylate
• EN300-28276197
• tert-butyl 1H,4H,5H,6H,7H,8H-pyrrolo3,2-cazepine-2-carboxylate

• Inchi： 1S/C13H20N2O2/c1-13(2,3)17-12(16)11-7-9-8-14-6-4-5-10(9)15-11/h7,14-15H,4-6,8H2,1-3H3
• InChI Key： KIJACPSVQKLZBE-UHFFFAOYSA-N
• SMILES： O(C(C1=CC2CNCCCC=2N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.1Ų

Additional information on tert-butyl 1H,4H,5H,6H,7H,8H-pyrrolo3,2-cazepine-2-carboxylate

Introduction to Tert-butyl 1H,4H,5H,6H,7H,8H-pyrrolo[3,2-c]azepine-2-carboxylate (CAS No. 2680735-65-1)

Tert-butyl 1H,4H,5H,6H,7H,8H-pyrrolo[3,2-c]azepine-2-carboxylate, identified by its CAS number 2680735-65-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolo[3,2-c]azepine scaffold, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a tert-butyl group at the 2-position of the pyrrolo[3,2-c]azepine core not only influences its physicochemical properties but also modulates its interaction with biological targets, making it a subject of intense study in drug discovery.

The pyrrolo[3,2-c]azepine scaffold is a fused bicyclic system consisting of a pyrrole ring and an azepine ring. This structural configuration endows the molecule with unique electronic and steric properties, which are critical for its biological function. The tert-butyl group, a bulky alkyl substituent, introduces steric hindrance that can affect binding affinity and selectivity when the compound interacts with biological receptors. This feature makes Tert-butyl 1H,4H,5H,6H,7H,8H-pyrrolo[3,2-c]azepine-2-carboxylate a promising candidate for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases. The pyrrolo[3,2-c]azepine scaffold has been extensively explored for its potential in modulating enzyme activity and receptor binding. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The tert-butyl substitution at the 2-position of the pyrrolo[3,2-c]azepine ring has been strategically employed to enhance binding affinity and reduce off-target effects. This modification has been particularly effective in improving the pharmacokinetic properties of drug candidates.

One of the most compelling aspects of Tert-butyl 1H,4H,5H,6H,7H,8H-pyrrolo[3,2-c]azepine-2-carboxylate is its potential application in treating neurological disorders. The pyrrolo[3,2-c]azepine scaffold has been shown to interact with various neurotransmitter receptors, including those for serotonin and dopamine. The tert-butyl group enhances the compound's ability to penetrate the blood-brain barrier, which is crucial for treating central nervous system (CNS) disorders. Preclinical studies have demonstrated that this compound exhibits neuroprotective effects by modulating neurotransmitter release and receptor activity.

The synthesis of Tert-butyl 1H,4H,5H,6H,7H,8H-pyrrolo[3,2-c]azepine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the tert-butyl group at the 2-position is achieved through nucleophilic substitution or other coupling reactions that preserve the integrity of the pyrrolo[3,2-c]azepine core. Advanced synthetic techniques such as transition-metal catalysis have been employed to optimize yield and purity. These synthetic strategies ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological profile of Tert-butyl 1H,4H,5H,6H,7H,8H-pyrrolo[3,2-c]azepine-2-carboxylate has been extensively evaluated through in vitro and in vivo studies. These studies have revealed its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For example，in vitro assays have shown that this compound effectively inhibits kinases associated with cancer cell proliferation. Additionally，in vivo studies in animal models have demonstrated its ability to reduce tumor growth and improve survival rates in cancer models.

The safety profile of Tert-butyl 1 H ,4 H ,5 H ,6 H ,7 H ,8 H -pyr ro lo [3 ,2 -c ] az ep ine - 2 -car box yl ate is another critical aspect that has been thoroughly investigated. Preliminary toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses，with minimal side effects observed in animal models。These findings suggest that it may be well-tolerated by patients，making it a promising candidate for further clinical development。However，further studies are needed to fully assess its safety profile in humans。

The development of Tert-butyl 1 H ,4 H ,5 H ,6 H ,7 H ,8 H -py r ro lo [3 ,2 -c ] az ep ine - 2 -car box yl ate as a therapeutic agent aligns with current trends in drug discovery，which emphasize targeted therapy and personalized medicine。The compound's ability to selectively interact with specific biological targets makes it an ideal candidate for precision medicine approaches。By modulating disease-related pathways，this compound has the potential to improve treatment outcomes for patients suffering from various diseases。

In conclusion，Tert-butyl 1 H ,4 H ,5 H ,6 H ,7 H ,8 H -py r ro lo [3 ，2 -c ] az ep ine - 2 -car box yl ate (CAS No. 2680735-65-1) is a promising pharmaceutical compound with significant therapeutic potential。Its unique structural features，including the tert-butyl group，make it an effective tool for modulating biological pathways associated with various diseases。Further research is warranted to fully explore its pharmacological properties and clinical applications。As our understanding of disease mechanisms continues to evolve，compounds like this one will play a crucial role in developing innovative treatments for patients worldwide。